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Compound of Interest

Compound Name: Strontium;iodide

Cat. No.: B13733583 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core luminescence properties

of europium-doped strontium iodide (SrI₂:Eu), a high-performance scintillator material. Its

exceptional light yield and excellent energy resolution make it a material of significant interest

for a variety of applications, including medical imaging, security screening, and high-energy

physics. This document details the material's key characteristics, the experimental

methodologies used to determine these properties, and the fundamental mechanisms

governing its scintillation performance.

Core Luminescence and Scintillation Properties
Europium-doped strontium iodide is renowned for its superior scintillation properties. When

exposed to ionizing radiation, SrI₂:Eu efficiently converts the high-energy photons into visible

light. The key performance metrics are summarized in the tables below.

Physical and Optical Properties
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Property Value Reference

Chemical Formula SrI₂:Eu [1]

Density 4.59 g/cm³ [1]

Melting Point 538 °C [1]

Crystal Structure Orthorhombic [2]

Effective Atomic Number (Zeff) 49 [1][2]

Refractive Index ~1.85 [1][3]

Hygroscopic Yes [3][4]

Luminescence and Scintillation Performance
Property Value Reference

Light Yield Up to 120,000 photons/MeV [5]

~80,000 - 93,000 photons/MeV [2][6]

Energy Resolution (at 662

keV)
Down to 2.7% - 3% FWHM [5][7]

Typically ~3.5% FWHM [3]

Decay Time 1.0 - 5.0 µs (size dependent) [3]

~1.1 - 1.2 µs [5][6]

Emission Maximum 432 - 435 nm [5]

Excitation Range
Broad band from 225 nm to

400 nm

Luminescence Mechanism and Energy Transfer
The scintillation in SrI₂:Eu arises from the electronic transitions within the europium (Eu²⁺)

activator ions embedded in the strontium iodide (SrI₂) host crystal lattice. The process can be

broken down into three main stages:
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Energy Deposition: Incident high-energy radiation (e.g., gamma rays) interacts with the SrI₂

crystal, creating a cascade of secondary electrons and electron-hole pairs.

Energy Transfer: The energy from these charge carriers is transferred to the Eu²⁺ activator

ions, promoting them from their ground state (4f⁷) to an excited state (4f⁶5d¹).

Luminescence: The excited Eu²⁺ ions relax back to their ground state, emitting a photon in

the blue region of the visible spectrum. This 5d → 4f transition is responsible for the

characteristic emission peak around 435 nm.[5]
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Figure 1: Energy transfer and luminescence mechanism in SrI₂:Eu.

Experimental Protocols
The characterization of SrI₂:Eu scintillators involves a suite of specialized experimental

techniques to determine their key performance parameters.

Crystal Growth: Vertical Bridgman-Stockbarger
Technique
High-quality SrI₂:Eu single crystals are typically grown from a molten salt using the vertical

Bridgman-Stockbarger method.[5] This technique allows for the slow, controlled solidification of

the material, which is crucial for achieving a uniform crystal structure with minimal defects.

Methodology:
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Material Preparation: High-purity strontium iodide (SrI₂) and europium iodide (EuI₂) powders

are used as the starting materials. The desired doping concentration of europium is typically

between 0.5% and 8%.[5] The materials are loaded into a crucible, often made of quartz or a

similar inert material, within a controlled-atmosphere glovebox to prevent hydration, as SrI₂ is

hygroscopic.[3]

Furnace Setup: The sealed crucible is placed in a vertical tube furnace with multiple heating

zones to create a precise temperature gradient. The temperature in the upper zone is

maintained above the melting point of SrI₂ (538 °C), while the lower zone is kept below the

melting point.[5]

Solidification: The crucible is slowly lowered through the temperature gradient. Solidification

begins at the bottom tip of the crucible, which can be shaped to promote the growth of a

single crystal. The lowering rate is a critical parameter, typically on the order of a few

millimeters per hour, to ensure a stable growth interface.

Cooling: After the entire melt has solidified, the crystal is slowly cooled to room temperature

over several hours to prevent thermal stress and cracking.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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